Cas no 1780734-90-8 (methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1780734-90-8
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6121967
• PubChem ID: 105501274
• Update Time: 2025-10-28

methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• 1780734-90-8
• EN300-1121197

• Inchi： 1S/C11H17N3O3/c1-14-10(12)8(7-3-5-17-6-4-7)9(13-14)11(15)16-2/h7H,3-6,12H2,1-2H3
• InChI Key： IVGFQTXBZKCDRW-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C(=O)OC)=NN(C)C=2N)CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS No. 1780734-90-8)

Methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 1780734-90-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and its role as a key scaffold in the development of various therapeutic agents.

The molecular structure of methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate incorporates several functional groups that contribute to its unique chemical properties and potential biological interactions. The presence of an amino group at the 5-position, a methyl group at the 1-position, and an oxan ring at the 4-position introduces specific reactivity and binding capabilities that make this compound a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate is no exception and has shown promise in several preclinical studies.

One of the most compelling aspects of methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The pyrazole core can be further modified to introduce additional functional groups, enabling the creation of tailored compounds with specific therapeutic profiles. This flexibility makes it an attractive building block for medicinal chemists.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Studies have demonstrated that the substitution pattern on the pyrazole ring can significantly influence its pharmacological properties. For instance, the introduction of an oxan ring at the 4-position can enhance binding affinity and selectivity, making it easier to develop drugs with improved efficacy and reduced side effects.

The synthesis of methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate involves a series of well-established chemical reactions, including condensation, cyclization, and functional group transformations. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality material for their studies. The ability to produce this compound efficiently is crucial for advancing its applications in drug development.

In addition to its synthetic utility, methyl 5-amino-1-methyl-4-(oxan-4-yl)-1H-pyrazole-3-carboxylate has shown interesting biological activities in vitro. Preliminary studies have indicated that it may possess properties relevant to anti-inflammatory, antimicrobial, and anticancer therapies. These findings are particularly exciting given the increasing demand for novel therapeutic agents to combat various diseases.

The anti-inflammatory potential of methyl 5-amino-1-methyl-4-(oxan-4-yll)-1H-pyrazole- 3-carboxylate is particularly noteworthy. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory pathways, this compound may offer a new approach to managing these conditions without the side effects associated with traditional anti-inflammatory drugs.

The antimicrobial activity of this compound is also an area of active investigation. With rising concerns about antibiotic resistance, there is a urgent need for new antimicrobial agents. Pyrazole derivatives have demonstrated effectiveness against a wide range of bacteria and fungi, making them promising candidates for further development.

The anticancer properties of methyl 5-amino- 1-methyl- 4-(oxan- 4-yll)-1H-pyrazole- 3-carboxylate are equally intriguing. Cancer is one of the most significant health challenges globally, and developing new treatments is crucial for improving patient outcomes. This compound has shown potential in disrupting cancer cell proliferation and inducing apoptosis, suggesting its utility in oncology research.

The future direction of research on methyl 5-amino- 1-methyl- 4-(oxan- 4-yll)-1H-pyrazole- 3-carboxylate will likely focus on optimizing its pharmacokinetic properties and exploring its potential in clinical trials. By refining its chemical structure and evaluating its safety profile, researchers aim to translate these promising preclinical findings into effective therapeutic interventions.

In conclusion, methyl 5-amino- 1-methyl- 4-(oxan- 4-yll)-1H-pyrazole- 3-carboxylate (CAS No. 1780734 90 8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug synthesis, while its biological activities suggest applications in anti-inflammatory, antimicrobial, and anticancer therapies. As research continues to uncover new insights into its properties, this compound is poised to play an important role in the development of novel therapeutic agents.